Cas no 4111-54-0 (Lithium diisopropylamide)

Lithium diisopropylamide structure
Lithium diisopropylamide structure
Lithium diisopropylamide
4111-54-0
C6H14LiN
107.1231
MFCD00064449
44757
24854817

Lithium diisopropylamide Properties

Names and Identifiers

    • lithium diisopropylamide
    • DIISOPROPYLAMINOLITHIUM
    • LDA
    • LDA THF COMPLEX
    • LITHIUM DIISOPROPYLAMIDE THF COMPLEX
    • LITHIUM DIISOPROPYLAMINE
    • 2-Propanamine,N-(1-methylethyl)-,lithiumsalt
    • n-(1-methylethyl)-2-propanaminlithiumsalt
    • Lithium diisopropylamide solution
    • lithium diisopropylamide (LDA)
    • (Diisopropylamino)lithium
    • lithium,di(propan-2-yl)azanide
    • 2.0 M in THF
    • ETHYLBENZENE
    • ethylbenzene, AcroSeal
    • HEPTANE
    • HEPTANE SOLN.
    • L THF
    • Lithium diisopropylamide, 2.0 M solution in THF
    • LithiuM diisopropylaMide, 2M in THF
    • LithiuM diisopropylaMide, 2M sol. in THF
    • LITHIUM DIISOPROPYLAMIDE, 2M SOLUTION IN THF
    • LITHIUM DIISOPROPYLAMIDE, CA.2.0M
    • Lithium diisopropylamide,LDA
    • lithium N,N-diisopropylamide
    • N-HEPTANE
    • n-heptane ethylbenzene, MkSeal
    • n-heptane ethylbenzene, SpcSeal
    • THF
    • 2-Propanamine,N-(1-methylethyl)-, lithium salt (9CI)
    • Diisopropylamine, lithium salt (8CI)
    • Lithium, (diisopropylamino)- (7CI)
    • LDA(reagent)
    • Lithiodiisopropylamine
    • N-(1-Methylethyl)-2-propanamine lithium salt
    • N-Lithiodiisopropylamide
    • Lithiumdiisopropylamine
    • 2-Propanamine, N-(1-methylethyl)-, lithium salt
    • lithium di-isopropylamide
    • Lithium diisopropyl amide
    • Lithium di-isopropyl amide
    • OL028KIW1I
    • 2-Propanamine, N-(1-methylethyl)-, lithium salt (1:1)
    • lithium di(propan-2-yl)azanide
    • Lithium diisopropylamide, 2M sol. in THF/n-heptane/ethylbenzene, AcroSeal(R)
    • LiNiPr2
    • iPr2NLi
    • i-Pr2NLi
    • lithiumdiisopropylamide
    • lithiod
    • lithium di-isoproylamide
    • FT-0635135
    • DIISOPROPYLAMINE LITHIUM SALT [MI]
    • BP-20537
    • lithium diiso-propylamide
    • lithiumdiisopropyl amide
    • UNII-OL028KIW1I
    • 4111-54-0
    • diisopropylamino lithium
    • lithiodiisopropyl amine
    • AKOS015961987
    • Lithium diisopropylamide, 97%
    • lithium di-iso-propylamide
    • MFCD00064449
    • ZCSHNCUQKCANBX-UHFFFAOYSA-N
    • diisopropyl aminolithium
    • A825437
    • Lithiodiisopropylamine; Lithium diisopropylamide; Lithium diisopropylamine
    • LiN(iPr)2
    • Lithium N-(propan-2-yl)propan-2-aminide
    • EC 223-893-0
    • NS00083040
    • L0171
    • lithium diisopropyl-amide
    • lithium di-iso-propyl amide
    • lithium N,N-diisopropyl amide
    • DTXSID6063305
    • lithium diisopropylammide
    • AKOS009158845
    • SCHEMBL1961
    • Q413164
    • lithium;di(propan-2-yl)azanide
    • Lithium diisopropylamide, 10 wt. % suspension in hexanes
    • diisopropylamine lithium salt
    • lithium di-i-propylamide
    • li thium diisopropylamide
    • EINECS 223-893-0
    • C6H14LiN
    • +Expand
    • MFCD00064449
    • ZCSHNCUQKCANBX-UHFFFAOYSA-N
    • 1S/C6H14N.Li/c1-5(2)7-6(3)4;/h5-6H,1-4H3;/q-1;+1
    • [N-](C([H])(C([H])([H])[H])C([H])([H])[H])C([H])(C([H])([H])[H])C([H])([H])[H].[Li+]

Computed Properties

  • 107.12900
  • 0
  • 1
  • 2
  • 107.129
  • 8
  • 37.8
  • 0
  • 0
  • 0
  • 0
  • 0
  • 2
  • nothing
  • nothing
  • 0
  • 1

Experimental Properties

  • 1.56950
  • 3.24000
  • 14,3196
  • decompose
  • 65 °C
  • No data available
  • No data available
  • Fahrenheit: -22 ° f
    Celsius: -30 ° c
  • 1.0 M in THF/hexanes
  • White solid
  • Soluble in et2o\thf\dme\hmpa
  • Air & Moisture Sensitive
  • 0.719 g/mL at 25 °C

Lithium diisopropylamide Security Information

Lithium diisopropylamide Customs Data

  • 2924199090
  • China Customs Code:

    2924199090

    Overview:

    2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Lithium diisopropylamide Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AB46380-75g
Lithium Diisopropylamide
4111-54-0 10 wt. % suspension in hexanes
75g
$226.00
abcr
AB131031-100 ml
Lithium diisopropylamide, 24-30% (2M) in THF/Heptane/Ethylbenzene; .
4111-54-0 24-30%
100 ml
€103.30 2024-04-17
Cooke Chemical
A5264612-100ML
Lithium diisopropylamide solution
4111-54-0 2.0Minheptane/THF/ethylbenzene
100ml
RMB 75.20 2023-09-07
eNovation Chemicals LLC
D552693-500ml
LithiuM diisopropylaMide
4111-54-0 97%
500ml
$298 2022-04-06
BAI LING WEI Technology Co., Ltd.
986438-100ML
Lithium diisopropylamide, 2.0 M solution in THF/n-heptane/ethylbenzene (22%/35%/14%), J&Kseal,reagent grade
4111-54-0
100ML
¥ 86 2022-04-26
NAN JING HUA XUE SHI JI GU FEN Co., Ltd.
C0145520219- 1000ml
Lithium diisopropylamide
4111-54-0
1000ml
¥ 588.2
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
L109346-800ml
Lithium diisopropylamide solution
4111-54-0 2.0 M in heptane/THF/ethylbenzene
800ml
¥999.00
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
L39330-100ml
Lithium,di(propan-2-yl)azanide
4111-54-0
100ml
¥138.0 2021-09-09
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
L812447-1L
Lithium diisopropylamide solution
4111-54-0 2.0 M in THF/n-heptane ethylbenzene, MkSeal
1L
¥798.00 2022-01-11
SHANG HAI XIAN DING Biotechnology Co., Ltd.
LV524-500ml
Lithium diisopropylamide
4111-54-0 2M in ethylbenzene/THF,9DingSeal
500ml
¥529.0

Lithium diisopropylamide Suppliers

Shanghai Macklin Biochemical Co., Ltd
Audited Supplier Audited Supplier
(CAS:4111-54-0)
SHEN JING LI
15221275939
shenlinxing@macklin.cn
SHANG HAI MAI RUI ER SHENG HUA Technology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:4111-54-0)
HUANG JING LI
18025840623
sz@meryer.com
Hubei Hanwei Chemical Co., Ltd
Audited Supplier Audited Supplier
(CAS:4111-54-0)
LI JUN
15791925948
2801519207@qq.com
JU SHENG HUA XUE YAN JIU YUAN
Audited Supplier Audited Supplier
(CAS:4111-54-0)
CHEN PAN
18064118002
1400838822@qq.com
PAN JIN YAN FENG Technology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:4111-54-0)
QIAN NV SHI
17810219632
3007329824@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:4111-54-0)
A LA DING
anhua.mao@aladdin-e.com
Nantong Reform Petro-chemical Co.,Ltd
Audited Supplier Audited Supplier
(CAS:4111-54-0)
CAO HAI YAN
19952847550
2143087160@qq.com
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:4111-54-0)
SUN WEN TING
13914000513
sales1@senfeida.com

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4111-54-0 (Lithium diisopropylamide) Related Products

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